A convergent approach to γ-carbonyl vinyl boronates

Chemical Communications Pub Date: 2005-05-11 DOI: 10.1039/B502885J

Abstract

γ-Carbonyl vinyl boronates can be prepared by a visible light induced radical chain addition of an S-acyl dithiocarbonate (xanthate) to the pinacol ester of vinyl boronic acid, followed by treatment with base.

Graphical abstract: A convergent approach to γ-carbonyl vinyl boronates
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